Cas no 1806797-70-5 (4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1806797-70-5
• MF: C₇H₄F₅IN₂
• MW: 338.016551017761
• CID: 4810613
• Update Time: 2025-06-27

4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5IN2/c8-5(9)3-1-2(14)4(6(13)15-3)7(10,11)12/h1,5H,(H2,14,15)
• InChI Key： HWMRSVDQZDYHPV-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1806797-70-5)

The compound 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1806797-70-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and crop protection applications.

One of the key reasons for the growing attention toward 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the incorporation of fluorine atoms, as seen in this molecule, often enhances metabolic stability and bioavailability. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are in high demand for their ability to improve drug efficacy and reduce side effects.

In agrochemical research, 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine is being explored for its potential as a building block in the synthesis of next-generation pesticides and herbicides. The difluoromethyl and trifluoromethyl moieties are particularly noteworthy, as they can enhance the lipophilicity and target specificity of agrochemicals. This is especially relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly pest control solutions.

The synthesis and characterization of 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceuticals. Researchers often search for detailed synthetic protocols and analytical data for this compound, highlighting the need for accessible and accurate scientific literature.

Another area of interest is the compound's potential role in catalysis and material science. The presence of an iodo group opens up possibilities for cross-coupling reactions, which are widely used in the construction of complex organic molecules. This has implications for the development of new electronic materials and catalysts, topics that are currently trending in academic and industrial research circles.

From a commercial perspective, 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine is gaining traction as a high-value intermediate. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from research institutions and corporations. The compound's CAS No. 1806797-70-5 serves as a unique identifier, ensuring precise sourcing and regulatory compliance.

In summary, 4-Amino-6-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1806797-70-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and relevance to current research trends make it a subject of significant interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.